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Compound of Interest

Compound Name: BSSO

Cat. No.: B1252915 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) to assist researchers, scientists, and drug development professionals in

improving the accuracy of virtual surgical planning for Bilateral Sagittal Split Osteotomy

(BSSO).

Frequently Asked Questions (FAQs)
Q1: What are the most common sources of error in the VSP workflow for BSSO?

A1: Inaccuracy in VSP for BSSO can be introduced at various stages of the workflow. Key

sources of error include issues with head positioning and 3D data integration, inaccuracies in

segment positioning during the virtual surgery, and problems with the fabrication of

stereolithographic surgical splints.[1] Poor communication between the surgeon and the

planning engineer can also lead to deviations from the intended plan.[2][3]

Q2: How can I minimize errors related to data acquisition and integration?

A2: To minimize errors during data acquisition and integration, ensure proper patient head

positioning during CT/CBCT scans to establish a reliable 3D reference plane.[1] Use of stable

anatomical landmarks, such as the Frankfort horizontal plane, is crucial.[1] When integrating

3D dental data with skull data, verify the accuracy of the bite registration and the alignment of

the dental models with the CBCT images.[4]

Q3: My postoperative results are not matching the virtual plan. What could be the cause?
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A3: Discrepancies between the virtual plan and postoperative results can stem from several

factors. One significant factor is the surgical transfer of the plan, where the intermediate splint

plays a critical role.[1] Ill-fitting splints can lead to inaccurate positioning of the

maxillomandibular complex. Other potential causes include soft tissue impedance to bony

movement, which is not fully accounted for in the virtual plan, and condyle displacement during

surgery.[2][3]

Q4: What level of accuracy can I expect from VSP for BSSO?

A4: VSP for BSSO is generally considered to have a high degree of accuracy. Studies have

reported average linear differences between the virtual plan and postoperative results to be

less than 2 mm.[5][6][7] However, variations can occur, with some studies showing larger

discrepancies in specific dimensions, such as the anteroposterior (Y-axis) direction.[8] For

angular measurements, mean deviations are typically within 4 degrees.[7]

Q5: Are there ways to improve the predictability of soft tissue changes with VSP?

A5: While VSP is more accurate for hard tissue prediction, predicting soft tissue changes

remains a challenge.[4] Although VSP can be useful for predicting postsurgical soft tissue

outcomes, its accuracy is lower than for bone predictions.[4] Issues with soft tissue remodeling

can occur following hard tissue changes.[4]

Troubleshooting Guides
Issue 1: Inaccurate Osteotomy Cuts During Surgery

Symptom: The executed osteotomy lines deviate from the virtually planned cuts.

Possible Cause: Lack of precise guidance during the surgical procedure.

Solution: Consider the use of custom 3D-printed osteotomy guiding templates in addition to

the surgical splint. These guides can help to control the osteotomy more accurately and

increase the overall precision of the VSP.[6]

Issue 2: Poor Fit of the Surgical Splint
Symptom: The 3D-printed surgical splint does not seat properly on the teeth intraoperatively.
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Possible Causes:

Inaccuracies in the initial dental impressions or intraoral scans.

Distortions during the 3D printing process of the splint.

Chipped teeth on the dental model used for planning, which can affect the final occlusive

fitting of the splint.[3]

Solutions:

Ensure high-quality, distortion-free dental impressions or scans are used as input for the

VSP.

Validate the accuracy of the 3D-printed splint against the original digital model before

sterilization.

Carefully inspect the patient's dentition and the dental casts for any discrepancies, such as

chipped teeth, that could affect the splint's fit.[3]

Issue 3: Discrepancies in Condylar Position Post-
Surgery

Symptom: Postoperative imaging shows a different condylar position compared to the virtual

plan.

Possible Cause: Poor appreciation for condyle placement on the preoperative scans and

failure to maintain the condylar position during surgery.[2][3]

Solution: During the virtual planning phase, meticulously evaluate the preoperative condylar

position in the glenoid fossa. Intraoperatively, ensure the condyles are seated correctly in the

desired position before final fixation.

Quantitative Data Summary
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Study
Mean Linear
Discrepancy (mm)

Mean Angular
Discrepancy
(degrees)

Key Findings

Ovid (Morphometric

Study)

< 1 mm in 12/17

patients
Not Reported

An overall high degree

of accuracy was found

between the virtual

plan and the

postoperative result.

[5]

Tran et al. (2021)
Overall mean RMSD:

1.85 ± 0.10
Not Reported

VSP in segmental

osteotomy in

combination with

bimaxillary

orthognathic surgery

with a surgery-first

approach

demonstrated good

accuracy.[6]

SciELO

(Retrospective Study)

Z-linear dimension: >

2 mm

Roll: High accuracy;

Pitch & Yaw: Lower

accuracy

Significant statistical

differences were

found for all absolute

linear measures, with

the vertical (Z-axis)

dimension showing

less accuracy. Angular

deviations were within

the 4° clinical

threshold.[7]

Barone et al. (as cited

in a review)
Minimal discrepancies Not Reported

Assessed VSP

accuracy 12 to 18

months after Class III

surgery and reported

long-term stability.[9]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.ovid.com/jnls/jcraniofacialsurgery/abstract/10.1097/scs.0000000000005355~evaluation-of-the-accuracy-of-virtual-planning-in?redirectionsource=fulltextview
https://pmc.ncbi.nlm.nih.gov/articles/PMC8518167/
https://www.scielo.br/j/pboci/a/yzXFyXybWFpPYvrsznmdwHR/?lang=en
https://www.researchgate.net/publication/346035683_A_Meta-analysis_and_Systematic_Review_Comparing_the_Effectiveness_of_Traditional_and_Virtual_Surgical_Planning_for_Orthognathic_Surgery_Based_on_Randomized_Clinical_Trials
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1252915?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
Protocol 1: Accuracy Assessment of VSP
This protocol outlines a common methodology for evaluating the accuracy of VSP in BSSO by

comparing the virtual surgical plan with the postoperative outcome.

Methodology:

Preoperative Data Acquisition:

Obtain a high-resolution cone-beam computed tomography (CBCT) scan of the patient's

craniofacial region.

Acquire digital dental models via an intraoral scanner or by scanning conventional plaster

models.

Virtual Surgical Planning:

Import the CBCT and dental model data into a VSP software (e.g., ProPlan CMF).

Perform virtual osteotomies and repositioning of the bony segments according to the

treatment plan.

Design and 3D print an intermediate surgical splint based on the final virtual plan.

Surgical Intervention:

Perform the BSSO surgery using the 3D-printed splint to guide the positioning of the

maxillomandibular complex.

Postoperative Data Acquisition:

Obtain a postoperative CBCT scan of the patient within a specified timeframe (e.g., 1

week) using the same scanning parameters as the preoperative scan.

Data Analysis and Superimposition:

Import the postoperative CBCT scan into a 3D analysis software (e.g., Geomagic Studio).
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Superimpose the postoperative 3D model onto the preoperative virtual surgical plan using

stable cranial base structures as a reference.

Measure the linear and angular differences between the planned and actual positions of

predefined anatomical landmarks on the maxilla and mandible.

Calculate the root mean square deviation (RMSD) to quantify the overall discrepancy.
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Caption: VSP workflow for BSSO from planning to assessment.
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Caption: Common error sources and solutions in VSP for BSSO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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